molecular formula C13H18F3N3 B8321799 1-(2-amino-4-(trifluoromethyl)phenyl)-N,N-dimethylpyrrolidin-3-amine

1-(2-amino-4-(trifluoromethyl)phenyl)-N,N-dimethylpyrrolidin-3-amine

Cat. No.: B8321799
M. Wt: 273.30 g/mol
InChI Key: WBDBBVWLLPEZEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-amino-4-(trifluoromethyl)phenyl)-N,N-dimethylpyrrolidin-3-amine is a useful research compound. Its molecular formula is C13H18F3N3 and its molecular weight is 273.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18F3N3

Molecular Weight

273.30 g/mol

IUPAC Name

1-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylpyrrolidin-3-amine

InChI

InChI=1S/C13H18F3N3/c1-18(2)10-5-6-19(8-10)12-4-3-9(7-11(12)17)13(14,15)16/h3-4,7,10H,5-6,8,17H2,1-2H3

InChI Key

WBDBBVWLLPEZEM-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCN(C1)C2=C(C=C(C=C2)C(F)(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (R)-N,N-dimethyl-1-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidin-3-amine (1.75 g, 5.77 mmol) in MeOH (60 mL) was added 10% Pd/C (0.30 g, 0.29 mmol). H2 gas was bubbled through the solution for 5 minutes, and the reaction was stirred at RT under an atmosphere of H2 gas. The reaction was monitored by LCMS for disappearance of starting material and formation of product. The mixture was filtered through celite with MeOH, and concentrated to afford the product as an orange/red oil.
Name
(R)-N,N-dimethyl-1-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidin-3-amine
Quantity
1.75 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
0.3 g
Type
catalyst
Reaction Step One

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